Cas no 1807220-67-2 (5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1807220-67-2
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4903330
• Update Time: 2025-11-06

5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-6-3-5(1-2-13)7(14-4-6)8(10,11)12/h3-4H,1H2
• InChI Key： ZUDMQPOJEMOSMS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C(=C1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1807220-67-2)

5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile, with the CAS number 1807220-67-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring and a trifluoromethyl group, which contribute to its potential applications in drug discovery and development.

The chemical structure of 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile is particularly noteworthy due to its ability to modulate various biological targets. The presence of the chloro and trifluoromethyl substituents imparts specific physicochemical properties that can influence the compound's pharmacokinetic and pharmacodynamic profiles. These properties make it an attractive candidate for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be a valuable lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile has shown promise in oncology. A study conducted by a team of researchers at a leading pharmaceutical company revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways that are dysregulated in cancer cells, making it a potential candidate for further preclinical and clinical evaluation.

The synthesis of 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 5-chloro-2-trifluoromethylpyridine with cyanoacetic acid or its derivatives under controlled conditions. This synthetic route not only provides high yields but also allows for easy scalability, making it suitable for industrial production.

The physicochemical properties of 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 95 to 98°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In terms of safety and toxicity, preliminary studies have indicated that 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments typically include in vitro and in vivo studies to evaluate potential adverse effects on various organ systems.

The potential applications of 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile extend beyond its direct therapeutic uses. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a starting material to develop novel derivatives with improved pharmacological profiles, such as increased potency or reduced side effects.

In conclusion, 5-Chloro-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1807220-67-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties and biological activities, make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.